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Compound of Interest

Compound Name: Phenanthrene-d10

Cat. No.: B032357 Get Quote

This technical guide provides essential information on Phenanthrene-d10, a deuterated

polycyclic aromatic hydrocarbon (PAH) widely utilized in analytical chemistry. It is intended for

researchers, scientists, and professionals in drug development and environmental analysis

who employ quantitative techniques such as gas chromatography-mass spectrometry (GC-MS)

and liquid chromatography-mass spectrometry (LC-MS).

Core Properties of Phenanthrene-d10
Phenanthrene-d10 serves as an excellent internal standard for the quantification of

phenanthrene and other PAHs.[1] Its physical and chemical properties are nearly identical to its

unlabeled counterpart, but its increased mass allows for clear differentiation in mass

spectrometric analyses.

Property Value References

CAS Number 1517-22-2 [1][2][3]

Molecular Formula C₁₄D₁₀

Molecular Weight 188.29 g/mol

Synonyms

Perdeuteriophenanthrene,

1,2,3,4,5,6,7,8,9,10-

decadeuteriophenanthrene
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Experimental Protocol: Quantification of PAHs using
Phenanthrene-d10 as an Internal Standard
The following is a generalized experimental protocol for the analysis of PAHs in environmental

samples using Phenanthrene-d10 as an internal standard with GC-MS. This protocol is a

composite of established methodologies and should be adapted based on the specific sample

matrix and analytical instrumentation.

Reagents and Materials
Solvents: Dichloromethane (DCM), hexane, acetone (HPLC or GC grade).

Standards: Analytical grade Phenanthrene-d10, certified PAH standard mixture.

Solid Phase Extraction (SPE) Cartridges: C18 or other appropriate sorbent.

Glassware: Volumetric flasks, pipettes, vials with PTFE-lined caps.

Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).

Standard Preparation
Stock Solution: Prepare a stock solution of Phenanthrene-d10 in a suitable solvent (e.g.,

dichloromethane) at a concentration of 100 µg/mL.

Working Internal Standard Solution: Dilute the stock solution to a working concentration (e.g.,

1 µg/mL). This solution will be spiked into samples and calibration standards.

Calibration Standards: Prepare a series of calibration standards containing known

concentrations of the target PAHs. Spike each calibration standard with the working internal

standard solution to achieve a constant concentration of Phenanthrene-d10 in each.

Sample Preparation (Water Sample Example)
Sample Collection: Collect water samples in clean, pre-rinsed amber glass bottles.

Spiking: Add a known volume of the Phenanthrene-d10 working internal standard solution

to a measured volume of the water sample.
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Liquid-Liquid Extraction (LLE):

Transfer the spiked water sample to a separatory funnel.

Add an appropriate volume of dichloromethane.

Shake vigorously for 2-3 minutes, venting periodically.

Allow the layers to separate and collect the organic (DCM) layer.

Repeat the extraction twice more with fresh DCM.

Combine the organic extracts.

Drying and Concentration:

Dry the combined extract by passing it through anhydrous sodium sulfate.

Concentrate the extract to a small volume (e.g., 1 mL) using a gentle stream of nitrogen or

a rotary evaporator.

GC-MS Analysis
Instrument Setup:

GC Column: Use a column suitable for PAH analysis (e.g., DB-5ms).

Injector: Operate in splitless mode.

Oven Temperature Program: Optimize the temperature program to achieve good

separation of the target PAHs. A typical program might start at 60°C, ramp to 300°C.

Carrier Gas: Helium or hydrogen.

Mass Spectrometer Conditions:

Ionization Mode: Electron Ionization (EI).
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Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

Monitor characteristic ions for each target PAH and for Phenanthrene-d10 (m/z 188).

Analysis: Inject 1 µL of the prepared sample extract and calibration standards into the GC-

MS system.

Data Analysis
Quantification: Create a calibration curve for each target PAH by plotting the ratio of the

analyte peak area to the internal standard (Phenanthrene-d10) peak area against the

concentration of the analyte.

Concentration Determination: Determine the concentration of each PAH in the sample by

using the response factor from the calibration curve.

Workflow and Pathway Visualizations
The following diagrams illustrate the experimental workflow for PAH analysis and a logical

diagram for the role of an internal standard.
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Fig. 1: Experimental workflow for PAH analysis using an internal standard.
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Fig. 2: Logic of using an internal standard for accurate quantification.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://gcms.cz/labrulez-bucket-strapi-h3hsga3/po_7000d_asms_2021_fp255_en_agilent_a39c298f7f/po-7000d-asms-2021-fp255-en-agilent.pdf
https://www.benchchem.com/product/b032357#phenanthrene-d10-cas-number-and-molecular-weight
https://www.benchchem.com/product/b032357#phenanthrene-d10-cas-number-and-molecular-weight
https://www.benchchem.com/product/b032357#phenanthrene-d10-cas-number-and-molecular-weight
https://www.benchchem.com/product/b032357#phenanthrene-d10-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b032357?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

